4-Butoxy-3-methylbenzaldehyde

• IUPAC Name: 4-butoxy-3-methylbenzaldehyde
• InChI: InChI=1S/C12H16O2/c1-3-4-7-14-12-6-5-11(9-13)8-10(12)2/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key: OSWMOBLBJZTDBI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C=O)C
• Molecular Formula: C12H16O2
• DSSTOX Substance ID: DTXSID80613834
• Molecular Weight: 192.25 g/mol
• CAS RN: 820236-97-3

Description

4-Butoxy-3-methylbenzaldehyde is a chemical compound with the molecular formula C12H16O3. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of 4-Butoxy-3-methylbenzaldehyde can be represented by the linear formula C12H16O3. The molecular weight of this compound is 208.26.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Butoxy-3-methylbenzaldehyde include a density of 1.0±0.1 g/cm3, boiling point of 319.9±22.0 °C at 760 mmHg, vapour pressure of 0.0±0.7 mmHg at 25°C, enthalpy of vaporization of 56.1±3.0 kJ/mol, flash point of 138.3±8.8 °C, index of refraction of 1.519, molar refractivity of 60.3±0.3 cm3, and a molar volume of 198.6±3.0 cm3.

Scientific Research Applications

Photochemical Conversion in Organic Chemistry

4-Butoxy-3-methylbenzaldehyde and similar compounds have been studied for their role in photochemical conversions. Charlton and Koh (1988) investigated the impact of substituents like 4-oxy on the photochemical formation of o-quinodimethanes (o-QDMs) from 2-methylbenzaldehydes. They found that certain substituents can prevent or facilitate the formation of o-QDMs, highlighting the significance of structural variation in photochemical processes (Charlton & Koh, 1988).

Catalytic Applications

In another study, Wu et al. (2016) demonstrated the use of copper-catalyzed oxidation for converting benzyl alcohols to aromatic aldehydes in water at room temperature. This method, producing compounds like 4-methylbenzaldehyde, showcases the potential for environmentally friendly and efficient catalysis in organic synthesis (Wu et al., 2016).

Fluorescent Sensing

Saha et al. (2011) developed a compound, 3-[(3-benzyloxypyridin-2-ylimino)methyl]-2-hydroxy-5-methylbenzaldehyde, that acts as a selective fluorescent pH sensor. This research opens avenues for using similar compounds in biological sensing and imaging (Saha et al., 2011).

Antibacterial Applications

Hapsari et al. (2018) synthesized 4-hydroxy-3-methylchalcone from 4-hydroxy-3-methylbenzaldehyde and tested its antibacterial activity. This study suggests the potential of derivatives of 4-Butoxy-3-methylbenzaldehyde in developing new antibacterial agents (Hapsari et al., 2018).

Polymerization Catalysts

Matilainen et al. (1996) explored the use of complexes derived from 3-tert-butyl-2-hydroxy-5-methylbenzaldehyde in olefin polymerization. These complexes show promise in the field of polymer chemistry, particularly in the production of high molecular weight polyethylene (Matilainen et al., 1996).

Liquid Crystal Research

Iftime et al. (2019) synthesized asymmetric azomethine-azobenzene intermediates using 4-butoxybenzaldehyde. These compounds exhibited liquid crystalline properties, contributing to the understanding of materials science in the context of liquid crystals (Iftime et al., 2019).

Safety And Hazards

The safety data sheet for a similar compound, Benzaldehyde, indicates that it is classified as a flammable liquid (Category 4), has acute toxicity through inhalation (Category 4), causes skin irritation (Category 2), causes serious eye irritation (Category 2A), may damage fertility or the unborn child (Category 1B), and is toxic to aquatic life with long lasting effects.